Cas no 1427502-48-4 (Methyl 5-Methylpyrazolo1,5-bpyridazine-3-carboxylate)

• Product Name: Methyl 5-Methylpyrazolo1,5-bpyridazine-3-carboxylate
• CAS No: 1427502-48-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5050385
• Update Time: 2025-05-25

Methyl 5-Methylpyrazolo1,5-bpyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methylpyrazolo[1,5-b]pyridazine-3-carboxylate
• 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid methyl ester
• Methyl 5-Methylpyrazolo1,5-bpyridazine-3-carboxylate

• Inchi： 1S/C9H9N3O2/c1-6-3-8-7(9(13)14-2)5-11-12(8)10-4-6/h3-5H,1-2H3
• InChI Key： DTMCKYZIISBWCE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN2C=1C=C(C)C=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.8
• Topological Polar Surface Area: 56.5

Additional information on Methyl 5-Methylpyrazolo1,5-bpyridazine-3-carboxylate

Research Brief on Methyl 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylate (CAS: 1427502-48-4): Recent Advances and Applications

Methyl 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylate (CAS: 1427502-48-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylate as a key intermediate in the synthesis of novel JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The compound's pyrazolopyridazine core was found to enhance binding affinity through specific interactions with the kinase's ATP-binding site, suggesting its potential as a lead structure for further optimization.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized in the development of selective PDE4 inhibitors. The researchers employed structure-activity relationship (SAR) studies to modify the carboxylate moiety, resulting in derivatives with improved selectivity and reduced off-target effects. These findings underscore the compound's adaptability in targeting diverse biological pathways, particularly those involved in inflammatory diseases such as COPD and psoriasis.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of Methyl 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylate. A 2023 Organic Process Research & Development article detailed a scalable, one-pot synthesis method that achieved a 78% yield while minimizing hazardous byproducts. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical studies.

In conclusion, Methyl 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylate (CAS: 1427502-48-4) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase and PDE4 inhibition. Its synthetic accessibility and structural versatility position it as a valuable tool for future drug discovery efforts. Ongoing research is expected to further elucidate its mechanism of action and expand its therapeutic applications, particularly in oncology and inflammatory diseases.